An In-depth Technical Guide to the Mechanism of Action of Glycolate Oxidase and its Inhibitors
An In-depth Technical Guide to the Mechanism of Action of Glycolate Oxidase and its Inhibitors
Disclaimer: The specific compound "Glycolate oxidase-IN-1" does not correspond to a publicly documented or commercially available inhibitor. This guide provides a comprehensive overview of the mechanism of action of the enzyme Glycolate (B3277807) Oxidase (GO) and the established mechanisms of its known inhibitors.
Core Function and Mechanism of Glycolate Oxidase
Glycolate oxidase (GO), also known as hydroxyacid oxidase, is a peroxisomal flavoenzyme that plays a crucial role in the metabolism of α-hydroxy acids.[1][2] In humans, it is predominantly expressed in the liver and pancreas.[3] The primary function of GO is to catalyze the oxidation of glycolate to glyoxylate (B1226380), with the simultaneous reduction of molecular oxygen to hydrogen peroxide (H₂O₂).[2][4] This enzymatic reaction is a key step in photorespiration in plants and is implicated in the pathophysiology of certain human diseases, notably Primary Hyperoxaluria Type 1 (PH1).[5][6]
The catalytic mechanism of Glycolate Oxidase, which utilizes a flavin mononucleotide (FMN) cofactor, can be dissected into two primary half-reactions:[1][6]
-
Reductive Half-Reaction: The substrate, glycolate, binds to the active site of the enzyme. A proton is abstracted from the C-2 carbon of glycolate, leading to the formation of a carbanion.[1] This carbanion then forms a covalent adduct with the N-5 atom of the FMN flavin ring, facilitating a two-electron transfer that reduces the FMN and oxidizes the glycolate to glyoxylate.[1]
-
Oxidative Half-Reaction: The reduced FMN cofactor is reoxidized by molecular oxygen (O₂), which acts as the electron acceptor. This process results in the formation of hydrogen peroxide (H₂O₂).[1]
Enzymatic Reaction of Glycolate Oxidase
Caption: Enzymatic conversion of glycolate to glyoxylate by Glycolate Oxidase.
The Active Site of Glycolate Oxidase
Glycolate oxidase possesses a conserved three-dimensional structure characterized by a β8/α8 barrel fold, typical of α-hydroxy acid oxidases.[2][7] The FMN cofactor is situated at the carboxy-terminal end of the β-strands within this barrel.[1] The active site is a pocket where substrate and inhibitor binding occurs. Several key amino acid residues are critical for the binding of the substrate and for catalysis. In human Glycolate Oxidase, these include:
-
Tyrosine 26 (Tyr26), Arginine 167 (Arg167), and Arginine 263 (Arg263): These residues form hydrogen bonds with the carboxyl group of the substrate, anchoring it in the correct orientation within the active site.[7][8]
-
Histidine 260 (His260) and Tyrosine 132 (Tyr132): These residues interact with the hydroxyl group of the substrate, which is the site of oxidation.[7][9]
-
Lysine 230 (Lys230): This residue interacts with the isoalloxazine ring of the FMN cofactor, facilitating the electron transfer from the substrate.[1]
The flexibility of certain regions, such as "loop 4," and specific residues like Tryptophan 110 (Trp110), allows the active site to accommodate substrates of varying sizes.[7]
Mechanism of Action of Glycolate Oxidase Inhibitors
The inhibition of Glycolate Oxidase is a key therapeutic strategy for Primary Hyperoxaluria Type 1 (PH1).[6][9] In PH1, a deficiency in the enzyme alanine-glyoxylate aminotransferase (AGT) leads to the accumulation of glyoxylate, which is then converted to oxalate (B1200264) by lactate (B86563) dehydrogenase (LDH).[6][10] By inhibiting GO, the production of its substrate, glyoxylate, is reduced, thereby decreasing the synthesis of oxalate.[6]
Glycolate Oxidase inhibitors can be classified based on their mechanism of action, which is typically determined through enzyme kinetic studies. The primary mechanisms observed are:
-
Competitive Inhibition: The inhibitor molecule structurally resembles the natural substrate (glycolate) and competes for binding to the active site of the enzyme. This prevents the substrate from binding and halts the enzymatic reaction.
-
Non-competitive Inhibition: The inhibitor binds to a site on the enzyme distinct from the active site (an allosteric site). This binding event alters the enzyme's conformation, reducing its catalytic efficiency without preventing substrate binding.
-
Mixed Inhibition: The inhibitor can bind to both the free enzyme and the enzyme-substrate complex, often at an allosteric site. This affects both the binding affinity of the substrate (Km) and the maximum reaction velocity (Vmax).[11][12]
General Inhibition Mechanisms of Glycolate Oxidase
Caption: Competitive vs. Non-competitive/Mixed inhibition of an enzyme.
Quantitative Data for Known Glycolate Oxidase Inhibitors
The following table summarizes publicly available data for several known inhibitors of Glycolate Oxidase.
| Inhibitor | Target Organism/Enzyme | IC₅₀ | Kᵢ | Mechanism of Action | Reference(s) |
| 4-Carboxy-5-(1-pentyl)hexylsulfanyl-1,2,3-triazole (TACA) | Spinach | - | 16 nM | - | [5] |
| 4-Carboxy-5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole (CCPST) | Human | 1 µM | - | - | |
| 4-Carboxy-5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole (CCPST) | Mouse | - | 91.2 µM | Non-competitive | [13] |
| 4-Carboxy-5-dodecylsulfanyl-1,2,3-triazole (CDST) | Human | - | 15 nM | - | [6] |
| Potassium Dichromate | - | 0.096 µM | - | Mixed Linear | [11] |
| Sodium Dichromate | - | 0.108 µM | - | Mixed Linear | [11][14] |
| Colistimethate Sodium | - | 2.3 µM | - | Mixed Linear | [11][14] |
| Compound 11 (from fragment screening) | Human | 40 µM | - | - | [12][15] |
| Compound 12 (from fragment screening) | Human | 27 µM | - | - | [12][15] |
| Compound 13 (from fragment screening) | Human | 44 µM | - | Mixed Model | [12][15] |
| Compound 14 (from fragment screening) | Human | 158 µM | - | Mixed Model | [12][15] |
| 3-Decyl-2,5-dioxo-4-hydroxy-3-pyrroline (TKP) | Spinach | - | 4.8 µM | - | [5] |
Experimental Protocols: High-Throughput Screening for Glycolate Oxidase Inhibitors
A common method for identifying and characterizing GO inhibitors is a fluorescence-based enzymatic assay. The following protocol is a generalized methodology based on the Amplex® Red assay system.[12][14] This assay detects the H₂O₂, a product of the GO reaction.
Protocol: Amplex® Red-Based Glycolate Oxidase Activity Assay
A. Materials and Reagents:
-
Purified recombinant human Glycolate Oxidase (hGO)
-
Assay Buffer: 50 mM sodium phosphate, pH 7.4, 200 mM KCl, 2 mM MgCl₂, 0.01% Triton X-100.[12]
-
Substrate Stock: Sodium glycolate solution in assay buffer.
-
Inhibitor Compounds: Test compounds dissolved in an appropriate solvent (e.g., DMSO).
-
Detection Reagent Mix: Horseradish peroxidase (HRP) and Amplex® Red reagent in assay buffer.
-
384-well black, clear-bottom assay plates.
-
Fluorescence plate reader capable of excitation at ~530-560 nm and emission detection at ~590 nm.
B. Assay Procedure:
-
Compound Plating: Dispense test inhibitors at various concentrations into the wells of the 384-well plate. Include appropriate controls (e.g., no inhibitor for 100% activity, no enzyme for background).
-
Enzyme Addition: Prepare a solution of hGO (e.g., final concentration of 30 nM) and glycolate substrate (e.g., final concentration of 30 µM) in assay buffer.[12] Add this reaction mixture to the wells containing the test compounds.
-
Incubation: Incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow for the enzymatic reaction and any inhibition to occur.[12][14]
-
Detection: Add the Detection Reagent Mix (containing HRP and Amplex® Red) to each well.[12] Amplex® Red reacts with the H₂O₂ produced by GO in a 1:1 stoichiometry, catalyzed by HRP, to generate the highly fluorescent product, resorufin.[14]
-
Signal Measurement: Immediately measure the fluorescence intensity using a plate reader.
-
Data Analysis:
-
Subtract the background fluorescence (wells without enzyme).
-
Normalize the data to the control wells (no inhibitor) to determine the percent inhibition for each compound concentration.
-
Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.[12]
-
Experimental Workflow for Inhibitor Screening
Caption: Workflow for a high-throughput screen of Glycolate Oxidase inhibitors.
References
- 1. Webpapers 2001: Glycolate Oxidase Site [chem.uwec.edu]
- 2. Glycolate oxidase - Proteopedia, life in 3D [proteopedia.org]
- 3. researchgate.net [researchgate.net]
- 4. Glycolate Oxidase Modulates Reactive Oxygen Species–Mediated Signal Transduction during Nonhost Resistance in Nicotiana benthamiana and Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Three-dimensional structures of glycolate oxidase with bound active-site inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Small Molecule-Based Enzyme Inhibitors in the Treatment of Primary Hyperoxalurias - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Structure of human glycolate oxidase in complex with the inhibitor 4-carboxy-5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Glycolate_Oxidase [collab.its.virginia.edu]
- 10. Dual Glycolate Oxidase/Lactate Dehydrogenase A Inhibitors for Primary Hyperoxaluria - PMC [pmc.ncbi.nlm.nih.gov]
- 11. High throughput cell-based assay for identification of glycolate oxidase inhibitors as a potential treatment for Primary Hyperoxaluria Type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Novel Starting Points for Human Glycolate Oxidase Inhibitors, Revealed by Crystallography-Based Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Glycolate Oxidase Is a Safe and Efficient Target for Substrate Reduction Therapy in a Mouse Model of Primary Hyperoxaluria Type I - PMC [pmc.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Frontiers | Novel Starting Points for Human Glycolate Oxidase Inhibitors, Revealed by Crystallography-Based Fragment Screening [frontiersin.org]
